Cas no 2171957-18-7 (1-(benzyloxy)-3-(4-chloro-3-methylphenyl)propan-2-ol)

• Product Name: 1-(benzyloxy)-3-(4-chloro-3-methylphenyl)propan-2-ol
• CAS No: 2171957-18-7
• MF: C₁₇H₁₉ClO₂
• MW: 290.784564256668
• CID: 6313608
• PubChem ID: 165506673
• Update Time: 2025-10-30

1-(benzyloxy)-3-(4-chloro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-3-(4-chloro-3-methylphenyl)propan-2-ol
• 2171957-18-7
• EN300-1282787

• Inchi： 1S/C17H19ClO2/c1-13-9-15(7-8-17(13)18)10-16(19)12-20-11-14-5-3-2-4-6-14/h2-9,16,19H,10-12H2,1H3
• InChI Key： BZBGCUJJDSPNGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 290.1073575g/mol
• Monoisotopic Mass: 290.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(benzyloxy)-3-(4-chloro-3-methylphenyl)propan-2-ol

1-(Benzyloxy)-3-(4-Chloro-3-Methylphenyl)Propan-2-Ol: A Comprehensive Overview

1-(Benzyloxy)-3-(4-Chloro-3-Methylphenyl)Propan-2-Ol, identified by the CAS registry number 2171957-18-7, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as benzyloxy propanol derivative, has garnered attention in recent years due to its unique properties and versatile functional groups.

The molecular structure of this compound is characterized by a propanol backbone, where the hydroxyl group is substituted at the second carbon. The first carbon of the propanol chain is attached to a benzyloxy group, while the third carbon bears a substituted phenyl group. Specifically, the phenyl ring is substituted with a chlorine atom at the para position and a methyl group at the meta position, making it a 4-chloro-3-methylphenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and application potential.

Recent studies have highlighted the importance of such substituted phenolic compounds in drug design. The presence of both hydroxyl and benzyloxy groups allows for hydrogen bonding interactions, which are essential in many biological systems. Additionally, the chloro and methyl substituents on the phenyl ring contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes—a critical factor in drug delivery systems.

The synthesis of 1-(Benzyloxy)-3-(4-Chloro-3-Methylphenyl)Propan-2-Ol typically involves multi-step organic reactions. Common approaches include nucleophilic substitution, coupling reactions, and oxidation-reduction processes. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is particularly valuable for pharmaceutical applications requiring high enantiomeric excess.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a potential candidate in coordination chemistry and catalysis. Moreover, its bioactive properties have been investigated in preclinical studies, where it demonstrated moderate activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Another area of interest is its role as an intermediate in fine chemical synthesis. The compound's functional groups provide versatile handles for further modifications, enabling access to a wide range of derivatives with diverse biological activities. For example, researchers have explored its use as a building block for constructing more complex molecules with potential anticancer properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, aiming to develop sustainable methods for waste management in chemical industries.

In conclusion, 1-(Benzyloxy)-3-(4-Chloro-3-Methylphenyl)Propan-2-Ol represents a valuable addition to the arsenal of organic compounds with multifaceted applications. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future innovations in pharmaceuticals and related fields.